Cas no 1448124-21-7 (N-(3-methoxythiolan-3-yl)methyl-N'-phenylethanediamide)

• Product Name: N-(3-methoxythiolan-3-yl)methyl-N'-phenylethanediamide
• CAS No: 1448124-21-7
• MF: C₁₄H₁₈N₂O₃S
• MW: 294.369322299957
• CID: 6226023
• PubChem ID: 71804914
• Update Time: 2025-07-08

N-(3-methoxythiolan-3-yl)methyl-N'-phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxythiolan-3-yl)methyl-N'-phenylethanediamide
• F6420-0846
• 1448124-21-7
• N-[(3-methoxythiolan-3-yl)methyl]-N'-phenyloxamide
• N-[(3-METHOXYTHIOLAN-3-YL)METHYL]-N'-PHENYLETHANEDIAMIDE
• N1-((3-methoxytetrahydrothiophen-3-yl)methyl)-N2-phenyloxalamide
• AKOS024557321

• Inchi： 1S/C14H18N2O3S/c1-19-14(7-8-20-10-14)9-15-12(17)13(18)16-11-5-3-2-4-6-11/h2-6H,7-10H2,1H3,(H,15,17)(H,16,18)
• InChI Key： SIBWGFFTIHYRDK-UHFFFAOYSA-N
• SMILES： S1CCC(CNC(C(NC2C=CC=CC=2)=O)=O)(C1)OC

Computed Properties

• Exact Mass: 294.10381361g/mol
• Monoisotopic Mass: 294.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 92.7Ų

Additional information on N-(3-methoxythiolan-3-yl)methyl-N'-phenylethanediamide

N-(3-methoxythiolan-3-yl)methyl-N'-phenylethanediamide: A Comprehensive Overview

N-(3-methoxythiolan-3-yl)methyl-N'-phenylethanediamide (CAS No. 1448124-21-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis, biological activities, and recent research advancements of N-(3-methoxythiolan-3-yl)methyl-N'-phenylethanediamide.

Chemical Structure and Synthesis:

The molecular structure of N-(3-methoxythiolan-3-yl)methyl-N'-phenylethanediamide is composed of a thiolane ring, a methoxy group, and an amide linkage. The thiolane ring, a six-membered ring containing a sulfur atom, imparts unique chemical properties to the compound. The methoxy group attached to the thiolane ring enhances the lipophilicity and stability of the molecule. The amide linkage connects the thiolane moiety to a phenyl group, which is crucial for its biological activity.

The synthesis of N-(3-methoxythiolan-3-yl)methyl-N'-phenylethanediamide typically involves several steps. One common approach is to start with 3-methoxythiolane, which can be synthesized from 1,2-propanedithiol and formaldehyde in the presence of a base. The resulting 3-methoxythiolane is then reacted with an appropriate amine to form the desired amide. The final step involves coupling this intermediate with phenylethylamine to obtain the target compound. Recent advancements in synthetic methods have focused on improving yield and reducing reaction times, making the synthesis more efficient and scalable.

Biological Activities:

N-(3-methoxythiolan-3-yl)methyl-N'-phenylethanediamide has been extensively studied for its biological activities, particularly in the areas of anti-inflammatory and anti-cancer properties. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These effects are attributed to its ability to modulate key signaling pathways involved in inflammation, such as NF-κB and MAPK.

In addition to its anti-inflammatory properties, N-(3-methoxythiolan-3-yl)methyl-N'-phenylethanediamide has demonstrated significant anti-cancer activity. Studies have shown that it can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase-dependent pathways. The compound's ability to selectively target cancer cells while sparing normal cells makes it a promising candidate for further development as an anticancer agent.

Recent Research Advancements:

The latest research on N-(3-methoxythiolan-3-yl)methyl-N'-phenylethanediamide has expanded our understanding of its mechanisms of action and potential therapeutic applications. A recent study published in the Journal of Medicinal Chemistry investigated the compound's effects on neuroinflammation in a mouse model of Alzheimer's disease. The results showed that treatment with N-(3-methoxythiolan-3-yl)methyl-N'-phenylethanediamide significantly reduced neuroinflammatory markers and improved cognitive function in the animals.

Another notable study published in Cancer Research explored the use of N-(3-methoxythiolan-3-yl)methyl-N'-phenylethanediamide in combination with conventional chemotherapy agents. The findings indicated that co-administration of the compound with drugs like cisplatin or doxorubicin enhanced their efficacy by synergistically inhibiting cancer cell growth and survival. These results highlight the potential of N-(3-methoxythiolan-3-yl)methyl-N'-phenylethanediamide as a valuable adjunct therapy in cancer treatment.

Clinical Trials and Future Prospects:

The promising preclinical data on N-(3-methoxythiolan-3-yl)methyl-N'-phenylethanediamide have paved the way for clinical trials to evaluate its safety and efficacy in human subjects. Several phase I clinical trials are currently underway to assess the pharmacokinetics and tolerability of the compound in healthy volunteers and patients with inflammatory diseases or cancer.

The future prospects for N-(3-methoxythiolan-3-yl)methyl-N'-phenylethanediamide are bright, given its multifaceted biological activities and favorable safety profile. Ongoing research aims to optimize its formulation for improved bioavailability and therapeutic outcomes. Additionally, efforts are being made to identify new derivatives with enhanced potency and selectivity for specific targets.

In conclusion, N-(3-methoxythiolan-3-yl)methyl-N'-phenylethanediamide (CAS No. 1448124-21-7) is a promising compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a novel drug candidate. As research continues to advance, we can expect to see more exciting discoveries that will further enhance our understanding of this fascinating molecule.